Cas no 2172463-50-0 (4-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole
• CAS No: 2172463-50-0
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 5928207
• PubChem ID: 165530221
• Update Time: 2025-05-19

4-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole
• EN300-1586000
• 2172463-50-0

• Inchi： 1S/C11H11FN2O/c1-14-7-8(6-13-14)10-4-3-9(15-2)5-11(10)12/h3-7H,1-2H3
• InChI Key： SUIVVIUYIZQASU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=NN(C)C=1)OC

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Additional information on 4-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole

Introduction to 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole (CAS No. 2172463-50-0)

4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole (CAS No. 2172463-50-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique substitution pattern of this molecule, featuring a fluoro and methoxy group on the phenyl ring, and a methyl group on the pyrazole ring, contributes to its distinct pharmacological profile.

The chemical structure of 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole is characterized by a 1H-pyrazole core with a 2-fluoro-4-methoxyphenyl substituent at the 4-position and a methyl group at the 1-position. This structural arrangement provides the molecule with enhanced lipophilicity and metabolic stability, which are crucial for its potential therapeutic applications. The fluoro substituent enhances the compound's binding affinity to various biological targets, while the methoxy group improves its solubility and bioavailability.

In recent years, significant research efforts have been directed towards understanding the biological activities and potential therapeutic applications of 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising anti-cancer properties by inducing apoptosis in various cancer cell lines, including breast cancer and colon cancer cells.

The mechanism of action of 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole is multifaceted. It has been reported to modulate several key signaling pathways involved in inflammation and cancer progression. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating the expression of pro-inflammatory genes. Furthermore, it has been shown to downregulate the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation.

In addition to its anti-inflammatory and anti-cancer activities, 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of chronic pain. The analgesic effects are attributed to its ability to modulate pain signaling pathways, such as the inhibition of voltage-gated sodium channels and the activation of opioid receptors.

The pharmacokinetic properties of 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Its metabolic stability is attributed to the presence of the fluoro and methoxy groups, which reduce the susceptibility to metabolic degradation by liver enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole in various therapeutic indications. Early-phase clinical trials have demonstrated promising results, with patients showing significant improvements in symptoms associated with inflammatory diseases and cancer. However, further studies are needed to fully elucidate its long-term safety and efficacy profiles.

The development of 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole as a therapeutic agent is also being supported by advances in drug delivery technologies. Nanoparticle-based delivery systems have been explored to enhance the bioavailability and target specificity of this compound. These delivery systems can protect the drug from premature degradation and ensure its targeted delivery to specific tissues or cells, thereby improving therapeutic outcomes while minimizing side effects.

In conclusion, 4-(2-Fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazole (CAS No. 2172463-50-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with favorable pharmacological properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing research efforts aim to optimize its formulation and delivery methods to maximize its therapeutic benefits while ensuring patient safety.